Cas no 41773-19-7 (5-(dimethylamino)-2,3-dihydropyridazin-3-one hydrochloride)

• Product Name: 5-(dimethylamino)-2,3-dihydropyridazin-3-one hydrochloride
• CAS No: 41773-19-7
• MF: C₆H₁₀ClN₃O
• MW: 175.6161
• MDL: MFCD28252257
• CID: 2092992
• Update Time: 2025-05-26

5-(dimethylamino)-2,3-dihydropyridazin-3-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-(Dimethylamino)pyridazin-3(2H)-one hydrochloride
• AK164023
• ST24044239
• 4-(dimethylamino)-1H-pyridazin-6-one;hydrochloride
• Z2301438383
• 5-(dimethylamino)-2,3-dihydropyridazin-3-one hydrochloride
• CID 86280435

• MDL： MFCD28252257
• Inchi： 1S/C6H9N3O.ClH/c1-9(2)5-3-6(10)8-7-4-5;/h3-4H,1-2H3,(H,8,10);1H
• InChI Key： WJYPWOMOVWYZTQ-UHFFFAOYSA-N
• SMILES： Cl[H].O=C1C([H])=C(C([H])=NN1[H])N(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 205
• Topological Polar Surface Area: 44.7

5-(dimethylamino)-2,3-dihydropyridazin-3-one hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Additional information on 5-(dimethylamino)-2,3-dihydropyridazin-3-one hydrochloride

Comprehensive Overview of 5-(Dimethylamino)-2,3-Dihydropyridazin-3-One Hydrochloride (CAS 41773-19-7)

5-(Dimethylamino)-2,3-dihydropyridazin-3-one hydrochloride (CAS 41773-19-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its systematic name or CAS number, belongs to the pyridazine derivative family, which is known for its diverse biological activities. Researchers are increasingly exploring its potential applications in drug discovery, particularly in targeting enzyme inhibition and modulating cellular pathways.

The molecular structure of 5-(dimethylamino)-2,3-dihydropyridazin-3-one hydrochloride features a pyridazine core substituted with a dimethylamino group, which enhances its solubility and reactivity. This structural motif is critical for its interaction with biological targets, making it a valuable scaffold in medicinal chemistry. Recent studies highlight its role in the development of novel therapeutics, especially in areas like neurodegenerative diseases and metabolic disorders, which are currently trending topics in biomedical research.

One of the most frequently searched questions about this compound revolves around its synthesis and purification methods. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are commonly employed to ensure its purity and structural integrity. These methods align with the growing demand for high-purity compounds in pharmaceutical applications, a topic of high interest among researchers and industry professionals.

In addition to its pharmaceutical potential, 5-(dimethylamino)-2,3-dihydropyridazin-3-one hydrochloride is also studied for its physicochemical properties, including solubility, stability, and pH dependence. These properties are crucial for formulating effective drug delivery systems, another hot topic in modern pharmacology. The compound’s hydrochloride salt form further improves its bioavailability, a key consideration in drug design.

The rise of computational chemistry and AI-driven drug discovery has also brought attention to compounds like CAS 41773-19-7. Researchers are using molecular docking and machine learning algorithms to predict its interactions with biological targets, accelerating the identification of potential therapeutic uses. This aligns with the broader trend of integrating digital tools into chemical research, a subject frequently searched in academic and industrial circles.

Another area of interest is the compound’s role in green chemistry initiatives. With increasing emphasis on sustainable practices, scientists are exploring eco-friendly synthesis routes for pyridazine derivatives, including 5-(dimethylamino)-2,3-dihydropyridazin-3-one hydrochloride. This reflects the global shift toward environmentally benign chemical processes, a priority for many research institutions and regulatory bodies.

In summary, 5-(dimethylamino)-2,3-dihydropyridazin-3-one hydrochloride (CAS 41773-19-7) is a versatile compound with broad applications in drug development and biochemical research. Its unique structural features, combined with its potential therapeutic benefits, make it a subject of ongoing investigation. As the scientific community continues to explore its properties and applications, this compound is likely to remain a focal point in cutting-edge research.